Cas no 497224-60-9 (Benzene, 1,5-dichloro-3-iodo-2,4-dimethoxy-)

• Product Name: Benzene, 1,5-dichloro-3-iodo-2,4-dimethoxy-
• CAS No: 497224-60-9
• MF: C₈H₇Cl₂IO₂
• MW: 332.950453042984
• CID: 1531355
• PubChem ID: 11099652
• Update Time: 2025-04-21

Benzene, 1,5-dichloro-3-iodo-2,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,5-dichloro-3-iodo-2,4-dimethoxy-
• 1,5-dichloro-3-iodo-2,4-dimethoxybenzene
• DTXSID50455208
• 497224-60-9

• Inchi： 1S/C8H7Cl2IO2/c1-12-7-4(9)3-5(10)8(13-2)6(7)11/h3H,1-2H3
• InChI Key： MIIIDXBKFSELFK-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=C(C=1OC)Cl)Cl)OC

Computed Properties

• Exact Mass: 331.88641
• Monoisotopic Mass: 331.88678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46